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Compound of Interest

Compound Name: Hydrocinchonine

Cat. No.: B1673440 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research

and development. A comprehensive Safety Data Sheet (SDS) for hydrocinchonine is not

readily available. The information herein is compiled from the Globally Harmonized System

(GHS) classification data and supplemented with general safety protocols for similar chemical

compounds. All users must conduct a thorough risk assessment and consult with a qualified

safety professional before handling hydrocinchonine.

Hazard Identification and Classification
Hydrocinchonine is classified as an acute toxicant. The primary routes of exposure and

associated hazards are summarized below.

Table 1: GHS Classification for Hydrocinchonine[1]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
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Signal Word: Warning

Pictogram:[1]

alt text

Physical and Chemical Properties
A summary of the known physical and chemical properties of hydrocinchonine is provided

below.

Table 2: Physical and Chemical Properties of Hydrocinchonine

Property Value Source

Molecular Formula C₁₉H₂₄N₂O PubChem[1]

Molecular Weight 296.4 g/mol PubChem[1]

Appearance
Solid (Specific color and form

not specified)
-

Melting Point 269-272 °C ChemicalBook[2]

Solubility Data not available -

Stability

Stable under recommended

storage conditions. May be

light-sensitive.

Inferred from Cinchonine

data[3]

Experimental Protocols: Safe Handling and Storage
Adherence to strict experimental protocols is crucial to minimize risk when working with

hydrocinchonine.

Engineering Controls
Ventilation: All manipulations of hydrocinchonine powder should be conducted in a certified

chemical fume hood or a Class II Biosafety Cabinet to prevent inhalation of dust particles.
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Containment: Use of a glove box may be appropriate for procedures with a high risk of

aerosolization.

Personal Protective Equipment (PPE)
A comprehensive PPE plan is the primary defense against exposure.

Table 3: Recommended Personal Protective Equipment

Protection Type Specification Rationale

Eye/Face Protection

Chemical safety goggles with

side shields or a full-face

shield.[4]

Protects against dust particles

and potential splashes.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile) and a lab coat or

protective suit.[5]

Prevents skin contact, which

can be a route of toxic

exposure.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) is

required when handling the

powder outside of a certified

containment device.

Protects against inhalation of

harmful dust.

General Hygiene Practices
Avoid breathing dust.

Do not eat, drink, or smoke in areas where hydrocinchonine is handled.[6]

Wash hands thoroughly after handling.[6]

Contaminated work clothing should not be allowed out of the workplace.[6]

Storage
Store in a tightly closed container in a dry and well-ventilated place.
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Protect from light.[3]

Emergency Procedures
First Aid Measures
Table 4: First Aid Procedures

Exposure Route Procedure

If Swallowed
Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth.

If on Skin
Take off immediately all contaminated clothing.

Rinse skin with water/shower.

If Inhaled

Move person into fresh air and keep comfortable

for breathing. Call a POISON CENTER or

doctor/physician if you feel unwell.

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[7]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE as outlined

in Table 3. Avoid breathing dust.[7]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.[6]

Methods for Cleaning Up: Gently sweep up and shovel the spilled material. Place in a

suitable, closed container for disposal. Avoid generating dust.[7]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.
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Specific Hazards: No specific data is available for hydrocinchonine. As with many organic

compounds, combustion may produce carbon monoxide and carbon dioxide.

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[7]

Stability and Reactivity
Reactivity: No specific data available.

Chemical Stability: Stable under recommended storage conditions.[3]

Possibility of Hazardous Reactions: No specific data available.

Conditions to Avoid: Light.[3]

Incompatible Materials: Strong oxidizing agents (inferred from cinchonine data).[3]

Hazardous Decomposition Products: No specific data available.

Visualizations
Risk Assessment Workflow
The following diagram illustrates a typical workflow for assessing the risks associated with

handling a chemical like hydrocinchonine.
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Risk Assessment Workflow for Chemical Handling

Hierarchy of Control Measures
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This diagram outlines the hierarchy of control measures, from most to least effective, for

mitigating exposure to hazardous chemicals.

Elimination
(Physically remove the hazard)

Substitution
(Replace with a less hazardous substance)

Most Effective

Engineering Controls
(Isolate people from the hazard - e.g., fume hood)

Administrative Controls
(Change the way people work - e.g., SOPs, training)

Personal Protective Equipment (PPE)
(Protect the worker with PPE - e.g., gloves, respirator)

Least Effective
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

